Cas no 131190-10-8 (6-Heptynoic acid, 2-acetyl-, methyl ester)

• Product Name: 6-Heptynoic acid, 2-acetyl-, methyl ester
• CAS No: 131190-10-8
• MF: C₁₀H₁₄O₃
• MW: 182.216363430023
• CID: 2770138
• PubChem ID: 11116680
• Update Time: 2025-04-21

6-Heptynoic acid, 2-acetyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• DTXSID20455755
• DTXCID10406574
• 131190-10-8
• SCHEMBL12818602
• 6-Heptynoic acid, 2-acetyl-, methyl ester

• Inchi： 1S/C10H14O3/c1-4-5-6-7-9(8(2)11)10(12)13-3/h1,9H,5-7H2,2-3H3
• InChI Key： FPOXDQXIVZYROY-UHFFFAOYSA-N
• SMILES： O(C)C(C(C(C)=O)CCCC#C)=O

Computed Properties

• Exact Mass: 182.094294304Da
• Monoisotopic Mass: 182.094294304Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 43.4Ų